Welcome to BenchChem Online Store!
Français
List
Bench Chemicals
molecular formula C5H9N3OS2 B8560972 1-(5-Amino-1,3,4-thiadiazole-2-ylthio)propan-2-ol

1-(5-Amino-1,3,4-thiadiazole-2-ylthio)propan-2-ol

Cat. No. B8560972
M. Wt: 191.3 g/mol
InChI Key: FZRHXDSGFGGCMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07745447B2

Procedure details

To a mixture of 1-(5-amino-1,3,4-thiadiazol-2-ylthio)propan-2-one (700 mg, 3.7 mmol) in 8 mL of 1:1 MeOH/H2O at rt was added a solution of NaBH4 (159 mg, 4.2 mmol) in 1.5 mL of H2O dropwise over 10 min. The suspension was stirred at rt for 1 h and diluted with 0.6 mL of HOAc followed by 6 mL of H2O. The precipitate was filtered, washed with H2O and dried under vacuum to afford 0.608 g of the title compound (86%) as an off-white solid. 1H NMR (400 MHz, MeOH-d3) δ 1.25 (d, J=6.6 Hz, 3H), 3.06-3.21 (m, 2H), 3.90-4.04 (m, 1H). HPLC (Method #1) 0.710 min retention time, (90%). MS (ES): m/z 192 [M+H]+.
Name
1-(5-amino-1,3,4-thiadiazol-2-ylthio)propan-2-one
Quantity
700 mg
Type
reactant
Reaction Step One
Name
MeOH H2O
Quantity
8 mL
Type
solvent
Reaction Step One
Name
NaBH4
Quantity
159 mg
Type
reactant
Reaction Step Two
Name
H2O
Quantity
1.5 mL
Type
solvent
Reaction Step Two
Name
HOAc
Quantity
0.6 mL
Type
solvent
Reaction Step Three
Name
H2O
Quantity
6 mL
Type
solvent
Reaction Step Four
Name
title compound
Yield
86%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[S:6][C:5]([S:7][CH2:8][C:9](=[O:11])[CH3:10])=[N:4][N:3]=1.[BH4-].[Na+]>CO.O.O.CC(O)=O>[NH2:1][C:2]1[S:6][C:5]([S:7][CH2:8][CH:9]([OH:11])[CH3:10])=[N:4][N:3]=1 |f:1.2,3.4|

Inputs

Step One
Name
1-(5-amino-1,3,4-thiadiazol-2-ylthio)propan-2-one
Quantity
700 mg
Type
reactant
Smiles
NC1=NN=C(S1)SCC(C)=O
Name
MeOH H2O
Quantity
8 mL
Type
solvent
Smiles
CO.O
Step Two
Name
NaBH4
Quantity
159 mg
Type
reactant
Smiles
[BH4-].[Na+]
Name
H2O
Quantity
1.5 mL
Type
solvent
Smiles
O
Step Three
Name
HOAc
Quantity
0.6 mL
Type
solvent
Smiles
CC(=O)O
Step Four
Name
H2O
Quantity
6 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The suspension was stirred at rt for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The precipitate was filtered
WASH
Type
WASH
Details
washed with H2O
CUSTOM
Type
CUSTOM
Details
dried under vacuum

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
NC1=NN=C(S1)SCC(C)O
Measurements
Type Value Analysis
AMOUNT: MASS 0.608 g
YIELD: PERCENTYIELD 86%
YIELD: CALCULATEDPERCENTYIELD 85.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.